Cas no 1805305-96-7 (Methyl 4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1805305-96-7
• MF: C₁₀H₇BrF₅NO₃
• MW: 364.063499689102
• CID: 4812424
• Update Time: 2025-05-23

Methyl 4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C10H7BrF5NO3/c1-19-9(18)5-2-4(3-11)6(7(12)13)8(17-5)20-10(14,15)16/h2,7H,3H2,1H3
• InChI Key： GFUHHQVRHCWGTD-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=O)OC)N=C(C=1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate: A Comprehensive Overview

The compound Methyl 4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1805305-96-7) is a highly specialized organic molecule with significant applications in various fields, including agrochemicals and pharmaceuticals. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups. The presence of a methyl group, a bromomethyl group, a difluoromethyl group, and a trifluoromethoxy group makes it a versatile compound with unique chemical properties.

Recent studies have highlighted the importance of such multifunctional compounds in the development of new agrochemicals. The pyridine ring serves as a central framework, while the substituents provide specific reactivity and bioactivity. For instance, the trifluoromethoxy group is known to enhance the stability and bioavailability of the compound, making it suitable for use in herbicides and insecticides. Similarly, the bromomethyl group contributes to the compound's ability to undergo various chemical transformations, which is crucial for its application in synthetic chemistry.

One of the most notable advancements in the study of this compound involves its role in the development of next-generation pesticides. Researchers have found that the combination of difluoromethyl and trifluoromethoxy groups significantly improves the selectivity and efficacy of the compound against target pests. This has led to its inclusion in several experimental formulations aimed at controlling agricultural pests without harming beneficial insects or the environment.

In addition to its agricultural applications, Methyl 4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate has shown promise in pharmaceutical research. The compound's unique structure allows it to interact with various biological targets, potentially leading to new drug candidates for treating diseases such as cancer and infectious disorders. Recent studies have focused on its ability to modulate key enzymes and receptors, which could pave the way for innovative therapeutic strategies.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and electrophilic aromatic substitutions. The use of advanced catalysts and reaction conditions has enabled chemists to achieve high yields and purity levels, ensuring its reliability for both research and industrial applications. Furthermore, ongoing research into its synthesis pathways aims to optimize production costs and reduce environmental impact.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is critical. Studies have shown that while it exhibits high efficacy as an agrochemical, its persistence in soil and water systems requires careful monitoring. Efforts are underway to develop biodegradable versions or alternative compounds that maintain efficacy while minimizing ecological risks.

In conclusion, Methyl 4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1805305-96-7) stands out as a versatile and innovative compound with wide-ranging applications. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both agrochemical and pharmaceutical industries. As research continues to uncover new potential uses and improvements, this compound is likely to remain at the forefront of chemical innovation.